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Compound of Interest

Compound Name: D3-METHYL BENZOYLFORMATE

CAS No.: 134839-87-5

Cat. No.: B591370

Get Quote

D3-Methyl Benzoylformate (or Methyl-d3 Benzoylformate) is an isotopologue of Methyl

Benzoylformate where the three hydrogen atoms of the methyl ester group are replaced with

deuterium (³H or D), a stable isotope of hydrogen. While its fundamental chemical reactivity is

nearly identical to its non-deuterated counterpart, the mass difference imparts distinct physical

and spectroscopic properties.

The primary utility of D3-Methyl Benzoylformate stems from this mass difference. In

quantitative mass spectrometry, it serves as an ideal internal standard for the analysis of

Methyl Benzoylformate or related metabolites. Since it co-elutes with the analyte during

chromatography and exhibits similar ionization efficiency, but is distinguishable by its higher

mass-to-charge ratio (m/z), it allows for precise and accurate quantification, correcting for

sample loss during preparation and instrumental variability. Furthermore, its use can be pivotal

in mechanistic studies to probe kinetic isotope effects, offering insights into reaction pathways

where the C-H bond of the methyl group is involved.
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The macroscopic properties of D3-Methyl Benzoylformate are closely aligned with those of

the unlabeled compound. The primary difference is an increase in molecular weight and a slight

increase in density due to the heavier deuterium atoms.

Property Value Source(s)

IUPAC Name
methyl-d3 2-oxo-2-

phenylacetate
-

Synonyms

Methyl-d3 Phenylglyoxylate,

Benzoylformic Acid Methyl-d3

Ester

[1][2]

Molecular Formula C₉H₅D₃O₃ [3][4]

Molecular Weight 167.18 g/mol [3]

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point ~246-248 °C (at 760 mmHg) [5][6]

Melting Point ~16 °C [6][7]

Density ~1.16 g/mL at 25 °C [5][6]

Refractive Index ~1.525 - 1.527 at 20 °C [7][8]

Solubility

Soluble in organic solvents like

ethanol and ether; moderate

water solubility (2.02 g/L at

20°C).[3][7]

[3][7]

Note: Values for boiling point, melting point, density, and refractive index are based on the non-

deuterated Methyl Benzoylformate and are expected to be very similar for the D3 analog.

Synthesis and Purification
The synthesis of D3-Methyl Benzoylformate typically involves the esterification of

benzoylformic acid with deuterated methanol (Methanol-d4 or Methanol-d3, depending on the

desired labeling pattern) or the reaction of a benzoylformic acid derivative with a deuterated

methylating agent. A common laboratory-scale approach is an acid-catalyzed esterification.
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Experimental Protocol: Acid-Catalyzed Esterification
This protocol describes a representative method for synthesizing D3-Methyl Benzoylformate.

Materials:

Benzoylformic acid

Methanol-d4 (CD₃OD)

Concentrated Sulfuric Acid (H₂SO₄)

Anhydrous Diethyl Ether

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask, reflux condenser, separatory funnel, standard glassware

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve benzoylformic acid (1.0 eq) in an

excess of Methanol-d4 (CD₃OD, ~10-20 eq).

Catalysis: Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated

sulfuric acid (~0.1 eq) dropwise with stirring.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup - Quenching: After cooling to room temperature, slowly pour the reaction mixture into

a separatory funnel containing cold water.

Extraction: Extract the aqueous layer three times with diethyl ether.
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Washing: Combine the organic extracts and wash sequentially with saturated sodium

bicarbonate solution (to neutralize the acid catalyst), water, and finally, brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to yield the

crude product.

Purification: The crude D3-Methyl Benzoylformate can be purified by vacuum distillation or

column chromatography on silica gel to obtain the final product with high purity.[6]

Causality Note:The use of excess Methanol-d4 drives the esterification equilibrium towards the

product side, maximizing the yield. The acidic catalyst (H₂SO₄) protonates the carbonyl oxygen

of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to

nucleophilic attack by the deuterated methanol.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis and purification of D3-Methyl
Benzoylformate.

Spectroscopic Characterization
The key analytical differences between D3-Methyl Benzoylformate and its non-deuterated

analog are evident in their respective spectra.
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Technique
Expected Data for D3-
Methyl Benzoylformate

Rationale for Difference
from C₉H₈O₃

¹H NMR

Signals corresponding to the

phenyl group protons

(multiplets, ~7.5-8.0 ppm).

Crucially, the singlet typically

seen for the methyl ester

protons (~3.9 ppm) will be

absent.

Deuterium is not detected in

standard ¹H NMR

spectroscopy, leading to the

disappearance of the methyl

signal.

Mass Spec (EI)

Molecular Ion (M⁺) peak at m/z

= 167. Key fragment ions

would include C₆H₅CO⁺

(m/z=105) and C₆H₅⁺

(m/z=77).

The molecular weight is

increased by 3 units due to the

three deuterium atoms, shifting

the M⁺ peak from 164 to 167.

¹³C NMR

Signals for phenyl carbons and

two carbonyl carbons. The

methyl carbon signal will be

present but will appear as a

low-intensity multiplet (typically

a triplet) due to C-D coupling.

The deuterium nucleus (spin

I=1) couples to the adjacent

carbon, splitting the signal. The

signal intensity is also reduced

due to the absence of the

Nuclear Overhauser Effect

(NOE) from attached protons.

Infrared (IR)

C=O stretches (~1730 cm⁻¹

and ~1680 cm⁻¹), aromatic

C=C stretches (~1600 cm⁻¹),

and C-O stretch (~1250 cm⁻¹).

C-D stretching vibrations will

appear at a lower frequency

(~2100-2250 cm⁻¹) compared

to the typical C-H stretches

(~2850-3000 cm⁻¹).

The C-D bond is stronger but

has a higher reduced mass

than the C-H bond, resulting in

a lower vibrational frequency

according to Hooke's Law.

Reactivity and Applications
D3-Methyl Benzoylformate is a versatile intermediate with reactivity centered around its ester

and α-keto functional groups.[1] It is stable under normal conditions but should be protected
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from strong oxidizing agents, moisture, and excess heat.[3][9]

Key Reactions:
Ester Hydrolysis: Can be hydrolyzed under acidic or basic conditions to yield benzoylformic

acid and methanol-d4.[3]

Reduction: The ketone can be reduced to an α-hydroxy ester using reducing agents like

sodium borohydride.

Nucleophilic Addition: The electrophilic keto-carbonyl is susceptible to attack by various

nucleophiles.

Primary Applications:
Internal Standard in Bioanalysis: Its most significant application is as an internal standard for

quantitative analysis of Methyl Benzoylformate and related compounds in complex biological

matrices (e.g., plasma, urine) using LC-MS or GC-MS.

Metabolic Research: It can be used to trace the metabolic fate of the methyl ester group in

biological systems.[10]

Pharmaceutical Synthesis: Like its non-deuterated counterpart, it serves as a building block

in the synthesis of pharmaceuticals, including anti-inflammatory drugs and antihistamines.[1]

[8][11] The deuterated version allows for precise quantification of the non-deuterated final

product or intermediates.

Photoinitiator Research: Methyl Benzoylformate derivatives are used as Norrish Type I

photoinitiators in UV-curing applications.[3][12] The D3 analog could be used to study the

mechanism of photocleavage.

Reaction Pathway: Base-Catalyzed Hydrolysis

D3-Methyl Benzoylformate C₆H₅COCOOCD₃ Tetrahedral Intermediate C₆H₅C(O⁻)(OH)COOCD₃
1. OH⁻ (attack)

products

2. Collapse,
-OCD₃ leaves
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Caption: Mechanism of base-catalyzed hydrolysis of D3-Methyl Benzoylformate.

Safety and Handling
While the toxicological properties of D3-Methyl Benzoylformate have not been fully

investigated, it should be handled with the same precautions as Methyl Benzoylformate.[5]

Hazards: May cause skin, eye, and respiratory tract irritation.[5][10] Some data suggests it

may cause an allergic skin reaction.[10]

Handling: Use in a well-ventilated area or fume hood.[13] Wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.[9][14] Avoid inhalation of vapors and direct contact with skin and eyes.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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